Cas no 63967-55-5 (2-Heptenenitrile, 2,3-diethyl-)

• Product name: 2-Heptenenitrile, 2,3-diethyl-
• CAS No: 63967-55-5
• MF: C₁₁H₁₉N
• MW: 165.27526
• CID: 425270
• PubChem ID: 71380653

2-Heptenenitrile, 2,3-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptenenitrile, 2,3-diethyl-
• 2,3-diethylhept-2-enenitrile
• 63967-55-5
• DTXSID60803155

• Inchi： InChI=1S/C11H19N/c1-4-7-8-10(5-2)11(6-3)9-12/h4-8H2,1-3H3
• InChI Key： GDDPQOFKTWJSNJ-UHFFFAOYSA-N
• SMILES： CCCCC(=C(CC)C#N)CC

Computed Properties

• Exact Mass: 165.15187
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79